
Technical Guide: 1-Bromocyclobutane-1-
carboxylic acid (CAS No. 32122-23-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Bromocyclobutanecarboxylic

acid

Cat. No.: B1347131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Bromocyclobutane-1-carboxylic

acid (CAS No. 32122-23-9), a key intermediate in the synthesis of the anti-cancer drug

Apalutamide. This document collates available data on its chemical and physical properties,

safety information, and its role in organic synthesis. While direct biological activity of this

compound is not extensively documented, its significance is intrinsically linked to the

therapeutic action of Apalutamide. This guide includes a detailed synthesis workflow and an

illustration of the androgen receptor signaling pathway targeted by Apalutamide.

Chemical Characterization
1-Bromocyclobutane-1-carboxylic acid is a halogenated cyclic carboxylic acid.[1][2] Its chemical

structure consists of a cyclobutane ring substituted with both a bromine atom and a carboxylic

acid group at the same carbon position.[1][2] This bifunctional nature makes it a versatile

building block in organic synthesis.[1][2]

Synonyms: 1-Bromocyclobutanecarboxylic acid, Cyclobutanecarboxylic acid, 1-bromo-[2][3]
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A summary of the key physical and chemical properties of 1-Bromocyclobutane-1-carboxylic

acid is presented in Table 1.

Property Value Reference(s)

CAS Number 32122-23-9 [4][5][6]

Molecular Formula C5H7BrO2 [1][2]

Molecular Weight 179.01 g/mol [2][3]

Appearance White to off-white solid [1]

Melting Point 48°C [1][3][7]

Boiling Point 249°C [1][3][7]

Density 1.864 g/cm³ [1][7]

Flash Point 104°C [7][8]

pKa 2.94 ± 0.20 (Predicted) [7]

Solubility

Soluble in organic solvents like

acetone, ethanol, and

chloroform; insoluble in water.

[1]

Storage Temperature
2-8°C, sealed in a dry

environment.
[9]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of 1-

Bromocyclobutane-1-carboxylic acid. While publicly accessible spectra are limited, the

following information is available:

¹H NMR: A proton NMR spectrum is available, which is a key technique for confirming the

compound's structure.[1]

Other Spectroscopic Data: IR, Mass Spectrometry, and ¹³C NMR data are also reported to be

available from various suppliers, though the spectra themselves are not readily published.[1]

[9]
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Based on the known structure, the expected key features in the spectroscopic analyses would

be:

IR Spectroscopy: A broad O-H stretching band for the carboxylic acid is expected between

2500-3300 cm⁻¹, and a strong C=O stretching band around 1700-1725 cm⁻¹.[10][11][12][13]

The C-Br stretch would appear in the fingerprint region.

¹³C NMR Spectroscopy: The spectrum would show characteristic peaks for the carboxyl

carbon (around 165-185 ppm), the quaternary carbon attached to the bromine, and the

methylene carbons of the cyclobutane ring.[11][12]

Mass Spectrometry: The mass spectrum would show the molecular ion peak and a

characteristic isotopic pattern due to the presence of the bromine atom.

Synthesis and Reactivity
1-Bromocyclobutane-1-carboxylic acid is primarily used as an intermediate in organic

synthesis.[1][2] A common synthetic route involves the bromination of cyclobutane-1-carboxylic

acid.[1]

General Synthesis Workflow
The synthesis of 1-Bromocyclobutane-1-carboxylic acid can be achieved through various

methods, with a common approach being the α-bromination of a cyclic carboxylic acid. The

diagram below illustrates a generalized workflow for its synthesis.
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General Synthesis Workflow for 1-Bromocyclobutane-1-carboxylic acid
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Caption: A generalized workflow for the synthesis of 1-Bromocyclobutane-1-carboxylic acid.

Experimental Protocol: Synthesis via Hell-Volhard-
Zelinsky Reaction (Adapted)
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While a specific, detailed protocol for 1-Bromocyclobutane-1-carboxylic acid is not readily

available in the searched literature, the Hell-Volhard-Zelinsky reaction is a standard method for

the α-bromination of carboxylic acids and is applicable here. The following is an adapted

protocol based on the synthesis of a similar compound, 1-bromocyclopentane-1-carboxylic

acid.

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser, place cyclobutanecarboxylic acid and a catalytic

amount of red phosphorus or phosphorus tribromide (PBr₃).

Addition of Bromine: Cool the flask in an ice bath. Slowly add bromine from the dropping

funnel with vigorous stirring. The rate of addition should be controlled to maintain a

manageable reaction temperature.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Gently heat the reaction mixture (e.g., in a 50-60°C water bath) for

several hours until the evolution of hydrogen bromide gas ceases.

Workup: Cool the reaction mixture and slowly add water to hydrolyze the intermediate acyl

bromide to the carboxylic acid.

Extraction: Transfer the mixture to a separatory funnel and extract the product into a suitable

organic solvent, such as diethyl ether.

Purification: Wash the combined organic extracts with water and brine, then dry over

anhydrous sodium sulfate. After filtration, the solvent is removed by rotary evaporation. The

crude product can be purified by vacuum distillation or recrystallization.

Role in Drug Development: Intermediate for
Apalutamide
The primary significance of 1-Bromocyclobutane-1-carboxylic acid in the pharmaceutical

industry is its role as a key intermediate in the synthesis of Apalutamide. Apalutamide is a non-

steroidal antiandrogen (NSAA) used in the treatment of prostate cancer.
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The synthesis of Apalutamide involves the coupling of an amine with 1-Bromocyclobutane-1-

carboxylic acid or a derivative thereof. The diagram below illustrates the key step where this

intermediate is incorporated.

Role of 1-Bromocyclobutane-1-carboxylic acid in Apalutamide Synthesis

Amine Precursor

Apalutamide Precursor

Coupling Reaction

1-Bromocyclobutane-1-carboxylic acid
(CAS: 32122-23-9)

Apalutamide

Further Synthetic Steps

Click to download full resolution via product page

Caption: Simplified schematic of the role of 1-Bromocyclobutane-1-carboxylic acid in

Apalutamide synthesis.

Biological Context: Apalutamide's Mechanism of
Action
As 1-Bromocyclobutane-1-carboxylic acid is a precursor to Apalutamide, its biological

relevance is best understood through the mechanism of action of the final drug product.

Apalutamide functions as a potent androgen receptor (AR) inhibitor.

The androgen receptor signaling pathway plays a crucial role in the growth and proliferation of

prostate cancer cells. Apalutamide disrupts this pathway at multiple points.
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Androgen Receptor Signaling Pathway and Inhibition by Apalutamide
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Caption: Apalutamide inhibits androgen receptor signaling at multiple steps.
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Safety and Handling
1-Bromocyclobutane-1-carboxylic acid is classified as a hazardous substance. Appropriate

safety precautions must be taken during handling and storage.

GHS Pictograms: Corrosion, Exclamation mark[9]

Signal Word: Danger[9]

Hazard Statements:

H302: Harmful if swallowed.[9]

H314: Causes severe skin burns and eye damage.[9]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

P310: Immediately call a POISON CENTER or doctor/physician.[9]

It is recommended to handle this compound in a well-ventilated area or a fume hood while

wearing appropriate personal protective equipment (PPE), including gloves, goggles, and a lab

coat.[1]

Conclusion
1-Bromocyclobutane-1-carboxylic acid (CAS No. 32122-23-9) is a valuable chemical

intermediate with well-defined physical and chemical properties. Its primary importance lies in

its application as a key building block in the synthesis of the prostate cancer drug Apalutamide.

While the compound itself is not known to have direct biological activity, its role in the

production of a life-saving therapeutic underscores its significance in medicinal chemistry and

drug development. Researchers and scientists working with this compound should be aware of
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its hazardous nature and handle it with appropriate safety measures. Future research could

focus on exploring alternative synthetic routes to this intermediate to improve efficiency and

reduce costs in the manufacturing of Apalutamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1347131#cas-number-32122-23-9-characterization-
and-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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